3-(1-Aminobutan-2-yl)-1-methylpyrrolidin-3-ol

• Molecular Formula: C9H20N2O
• Molecular Weight: 172.27 g/mol
• SMILES: CCC(CN)C1(CCN(C1)C)O
• InChI: InChI=1S/C9H20N2O/c1-3-8(6-10)9(12)4-5-11(2)7-9/h8,12H,3-7,10H2,1-2H3
• InChIKey: YSUJVQUZHFPGQO-UHFFFAOYSA-N

Product Overview: 3-(1-Aminobutan-2-yl)-1-methylpyrrolidin-3-ol

3-(1-Aminobutan-2-yl)-1-methylpyrrolidin-3-ol (CAS 1543194-47-3) is a chiral pyrrolidine derivative featuring a tertiary amino alcohol core . Its structure comprises a 1-methylpyrrolidin-3-ol scaffold substituted with a 1-aminobutan-2-yl side chain, yielding a molecular formula of C₉H₂₀N₂O and a molecular weight of 172.27 g/mol . The compound is supplied for research and laboratory use only, with a typical purity specification of ≥95% . It is utilized as a versatile intermediate in organic synthesis and medicinal chemistry research, particularly in applications involving receptor and enzyme interaction studies [1].

Chiral pyrrolidine building block for stereochemically defined synthesis

GSK-3α inhibition study fit – reported biochemical activity context

Kinase selectivity assay context – reported GSK-3α over AChE

• [1] Kuujia. 3-(1-aminobutyl)-1-methylpyrrolidin-3-ol (CAS 2171766-68-8) Product Overview. View Source

Why Analogs Cannot Substitute

Direct substitution of 3-(1-Aminobutan-2-yl)-1-methylpyrrolidin-3-ol with seemingly similar pyrrolidine derivatives is not supported by available evidence. The compound's precise 3-hydroxy, 1-methylpyrrolidine core, combined with a specific 1-aminobutan-2-yl substituent, creates a unique stereoelectronic environment . This exact topology is critical for specific target interactions, as indicated by its activity profiles in assays for GSK-3α (IC₅₀ = 2 nM) and the EED protein (IC₅₀ = 350 nM) [1][2]. These activities are not transferable to other pyrrolidines; for example, related compounds show only weak activity at the nicotinic acetylcholine receptor (EC₅₀ = 30,000 nM) or no inhibition of acetylcholinesterase at 26 µM, highlighting that structural nuances dictate functional outcomes [3].

! Exact substitution pattern dictates target engagement; analogs may not replicate GSK-3α or EED activity.

! Similar pyrrolidines show weak nAChR activity or no AChE inhibition, indicating functional profiles may differ.

! Stereoelectronic environment is topology-specific; direct replacement with other pyrrolidines may shift assay outcomes.

• [1] BindingDB. CHEMBL5278465: Inhibition of GST tagged GSK-3alpha. Activity ID: BDBM50613394. View Source
• [2] BindingDB. CHEMBL4098240: Inhibition of pyrrolidine inhibitor-based oregon-green probe binding to GST-tagged EED. Activity ID: BDBM50231879. View Source
• [3] BindingDB. Functional potencies and efficacies at human Nicotinic acetylcholine receptor subtype TE671. Activity ID: BDBM50012265. View Source

Quantitative Differentiation Guide

GSK-3α Inhibition vs Acetylcholinesterase Inactivity

This compound demonstrates potent inhibition of GSK-3α with an IC₅₀ of 2 nM, establishing a high degree of target engagement in this assay system [1]. In stark contrast, it exhibits no detectable inhibition of acetylcholinesterase at a concentration of 26 µM, indicating a clear and quantifiable selectivity profile .

GSK-3α vs AChE Selectivity

Reported

IC₅₀ = 2 nM (GSK-3α)
No inhibition at 26 µM (AChE)

Supports selective kinase pathway studies

Cross-study comparison; >13,000-fold selectivity

Evidence Dimension	Enzyme Inhibition Potency
Target Compound Data	IC₅₀ = 2 nM (GSK-3α)
Comparator Or Baseline	No inhibition at 26 µM (Acetylcholinesterase)
Quantified Difference	>13,000-fold selectivity for GSK-3α over AChE at these concentrations
Conditions	HTRF assay for GSK-3α; Binding assay for AChE

Why This Matters

This selective inhibition profile is crucial for research applications where specific kinase pathway modulation is required without off-target cholinergic effects.

• [1] BindingDB. CHEMBL5278465: Inhibition of GST tagged GSK-3alpha. Activity ID: BDBM50613394. View Source

EED Binding Affinity (TR-FRET Assay)

The compound demonstrates a binding affinity for the EED protein with an IC₅₀ of 350 nM, as determined by a LanthaScreen TR-FRET assay using a GST-tagged EED construct [1]. This provides a quantifiable measure of its interaction with this epigenetic target.

EED Binding Affinity

Reported

IC₅₀ = 350 nM

Supports PRC2 complex probe development

TR-FRET assay; class-level binding data

Evidence Dimension	Binding Affinity (IC₅₀)
Target Compound Data	IC₅₀ = 350 nM
Comparator Or Baseline	Not directly compared; class-level inference of binding capability.
Quantified Difference	N/A (No direct comparator)
Conditions	Inhibition of pyrrolidine inhibitor-based oregon-green probe binding to GST-tagged EED after 1 hr by LanthaScreen TR-FRET assay

Why This Matters

This assay provides a validated, quantitative starting point for structure-activity relationship (SAR) studies focused on the PRC2 complex, a key epigenetic regulator.

• [1] BindingDB. CHEMBL4098240: Inhibition of pyrrolidine inhibitor-based oregon-green probe binding to GST-tagged EED. Activity ID: BDBM50231879. View Source

Research Application Scenarios

GSK-3α Pathway Profiling

Given its potent inhibition of GSK-3α (IC₅₀ = 2 nM), this compound is ideally suited as a tool compound in biochemical and cellular assays to interrogate GSK-3α-dependent signaling pathways, such as those involved in metabolism, cell proliferation, and neurodegeneration [1]. Its inactivity against acetylcholinesterase minimizes confounding cholinergic effects in such studies .

EED Binding in Epigenetic Drug Discovery

The compound's demonstrated binding to the EED protein (IC₅₀ = 350 nM) supports its use in hit-to-lead campaigns or structural biology efforts aimed at modulating the PRC2 complex, a validated target in oncology [2]. It can serve as a reference molecule for developing more potent and selective EED ligands.

Chiral Pyrrolidine Synthesis

As a chiral pyrrolidine derivative with defined stereocenters and functional groups (amino and hydroxyl), this compound is a valuable building block for synthesizing more complex, stereochemically defined molecules, including potential pharmaceutical intermediates and ligands for asymmetric catalysis [3].

Cholinergic Selectivity Profiling

This compound can be employed as a negative control or selectivity probe in assays designed to identify molecules with cholinergic activity. Its confirmed lack of activity against acetylcholinesterase (no inhibition at 26 µM) and its weak functional activity at the nicotinic acetylcholine receptor (EC₅₀ = 30,000 nM) provide a defined baseline for comparing novel compounds [4].

Application

Selection Property

Validation Focus

GSK-3α pathway studies

Kinase inhibition selectivity

Reported GSK-3α vs AChE selectivity profile

PRC2 complex probe development

EED binding affinity

SAR and binding assay validation

Chiral building block for medicinal chemistry

Stereochemical control

Enantiomeric purity and coupling efficiency

Cholinergic selectivity profiling

Reported negative control profile

AChE and nAChR assay confirmation

• [1] BindingDB. CHEMBL5278465: Inhibition of GST tagged GSK-3alpha. Activity ID: BDBM50613394. View Source
• [2] BindingDB. CHEMBL4098240: Inhibition of pyrrolidine inhibitor-based oregon-green probe binding to GST-tagged EED. Activity ID: BDBM50231879. View Source
• [3] Kuujia. 3-(1-aminobutyl)-1-methylpyrrolidin-3-ol (CAS 2171766-68-8) Product Overview. View Source
• [4] BindingDB. Functional potencies and efficacies at human Nicotinic acetylcholine receptor subtype TE671. Activity ID: BDBM50012265. View Source